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Compound of Interest

Compound Name: Chromium nicotinate

Cat. No.: B1240946

Introduction Chromium (IIl) nicotinate, a coordination complex of trivalent chromium and
nicotinic acid (niacin), is widely utilized in nutritional supplements and functional foods.[1][2] In
research settings, it is a key compound for studying glucose metabolism, insulin sensitivity, and
lipid metabolism.[2][3] The preparation of accurate, stable, and soluble stock solutions is a
critical first step for ensuring reproducible results in both in vitro and in vivo experiments. This
document provides detailed protocols for the preparation, handling, and storage of chromium
nicotinate stock solutions.

Compound Information and Properties

Chromium nicotinate is a stable, crystalline powder.[3] Its physicochemical properties are
summarized below.

Table 1: Physicochemical Properties of Chromium Nicotinate

Property Value References
CAS Number 64452-96-6

Molecular Formula Cr(CeHaNO2)3

Molecular Weight 418.33 g/mol

Gray to reddish-brown
Appearance )
crystalline powder
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| Storage Temperature| Room Temperature | |

Safety and Handling Precautions

Chromium nicotinate requires careful handling to minimize exposure. The compound is
classified as an irritant and is harmful if swallowed.

o Hazard Classification:

[e]

Acute oral toxicity (Category 4)

o

Causes skin irritation (Category 2)

o

Causes serious eye irritation (Category 2A)

[¢]

May cause respiratory tract irritation

» Personal Protective Equipment (PPE):

o

Eye Protection: Wear approved safety glasses or goggles.

o

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

[¢]

Body Protection: Wear a lab coat.

[¢]

Respiratory Protection: Avoid generating dust. If dust formation is unavoidable, use a
NIOSH-approved respirator.

» Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Avoid contact with skin, eyes, and clothing.

o Wash hands thoroughly after handling.

o Storage:

o Store in a cool, dry, and well-ventilated area in a tightly sealed container.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1240946?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Protect from moisture and light. Storing under an inert atmosphere is also recommended.

Experimental Protocols

Reports on the solubility of chromium nicotinate are conflicting, with some sources stating it is
soluble in water and others indicating it is slightly soluble or insoluble. Therefore, the following
protocols provide options for aqueous and non-aqueous preparations. A small-scale solubility
test is always recommended before preparing a large batch.

Protocol 1: Preparation of Aqueous Stock Solution

This protocol is suitable for most cell culture and aqueous-based experiments. Solubility can be
enhanced by slightly increasing the pH.

Materials:

e Chromium nicotinate powder

o High-purity water (e.g., Milli-Q® or sterile water for injection)

e 0.1 M Sodium Hydroxide (NaOH), sterile-filtered (optional, for enhancing solubility)
o Calibrated analytical balance

 Sterile conical tubes or volumetric flasks

o Magnetic stirrer and stir bar

e 0.22 um sterile syringe filter

Methodology:

¢ Calculate Mass: Determine the mass of chromium nicotinate required for your desired
stock concentration and volume.

o Mass (g) = Desired Concentration (mol/L) x Final Volume (L) x Molecular Weight ( g/mol )

o Weigh Compound: Accurately weigh the calculated mass of chromium nicotinate powder in
a suitable container (e.g., on weighing paper or directly into the mixing vessel).
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e Add Solvent: Add approximately 80% of the final volume of high-purity water to the vessel
containing the powder.

 Dissolution:

o Place the vessel on a magnetic stirrer and add a sterile stir bar.

o Stir the mixture at room temperature. Dissolution may be slow.

o If the compound does not fully dissolve after 30-60 minutes, proceed to the next step.
e Enhancing Solubility (Optional):

o Based on experimental use in other studies, solubility can be improved in a slightly basic
solution.

o While stirring, add 0.1 M NaOH dropwise until the compound dissolves. Monitor the pH to
ensure it remains within a range compatible with your experimental system.

» Final Volume Adjustment: Once the solid is fully dissolved, transfer the solution to a
volumetric flask and add water to reach the final desired volume.

» Sterilization: For cell culture applications, sterilize the stock solution by passing it through a
0.22 pum syringe filter into a sterile container.

o Storage: Aliquot the sterile stock solution into smaller, single-use volumes to avoid repeated
freeze-thaw cycles. Store at -20°C or -80°C for long-term use, protected from light.

Protocol 2: Preparation of Non-Aqueous Stock Solution
(DMSO)

For experiments requiring a non-aqueous solvent or where aqueous solubility is insufficient,
Dimethyl Sulfoxide (DMSO) is a common alternative.

Materials:

e Chromium nicotinate powder
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e Anhydrous, cell-culture grade DMSO

o Calibrated analytical balance

 Sterile conical tubes or glass vials with screw caps
Methodology:

e Calculate and Weigh: Follow steps 1 and 2 from Protocol 1 to determine and weigh the
required mass of chromium nicotinate.

e Add Solvent: Add the required volume of DMSO to the vessel containing the powder.

» Dissolution: Mix thoroughly by vortexing or gentle agitation. Sonication in a water bath for 5-
10 minutes can aid dissolution if necessary.

o Storage: Store aliquots in tightly sealed vials at -20°C or -80°C to prevent moisture
absorption by the DMSO.

Note: When using DMSO stock solutions in cell culture, ensure the final concentration of
DMSO in the media is non-toxic to the cells (typically <0.5%).

Data Presentation

Table 2: Solubility Data Overview
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Solvent Reported Solubility Notes References

L Solubility may be
Conflicting reports: .
] enhanced in
Soluble, slightly . .
Water slightly basic

soluble, or o
conditions (e.g.,

insoluble . .
with dilute NaOH).

Conflicting reports:

Ethanol )
Soluble or insoluble
Methanol Soluble
Used for preparing Suggests low
Acetone ) -
suspensions solubility.

| DMSO | Common solvent for organo-metallic compounds | Recommended as an alternative

for in vitro studies. | |

Table 3: Example Calculations for a 10 mM Aqueous Stock Solution

Parameter Value Calculation
Desired Concentration 10 mM (0.01 moliL) -

Desired Volume 10 mL (0.01 L)

Molecular Weight 418.33 g/mol

| Required Mass | 41.83 mg | 0.01 mol/L * 0.01 L * 418.33 g/mol = 0.04183 g |

Visualized Workflows

The following diagrams illustrate the key processes described in this application note.
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Preparation Workflow

1. Calculate Mass

2. Weigh Powder

3. Add 80% Solvent

4. Stir to Dissolve

A

Fully Dissolved?

6. Adjust to Final Volume 5. Add NaOH (optional)

7. Sterile Filter (0.22 pm)

8. Aliquot & Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing an aqueous chromium nicotinate stock solution.
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Start: Choose Solvent
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y

Note: Check final solvent
concentration for toxicity.
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Proceed to Experiment
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Caption: Decision logic for selecting the appropriate solvent for stock preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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